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Cat. No.: B192220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Qingdainone, a natural product derived from the traditional Chinese medicine Qingdai (Indigo

Naturalis), has garnered significant interest within the scientific community for its potential

therapeutic applications, notably in the fields of oncology and immunology. This in-depth

technical guide provides a comprehensive review of the chemical properties of Qingdainone,

offering a centralized resource for researchers, scientists, and drug development professionals.

This document details its structural and physicochemical characteristics, outlines relevant

experimental protocols, and visualizes its engagement with key signaling pathways.

Chemical and Physical Properties
Qingdainone, a purple powder in its solid form, is an alkaloid with the IUPAC name (6E)-6-(3-

oxo-1H-indol-2-ylidene)indolo[2,1-b]quinazolin-12-one.[1] Its chemical structure consists of a

rigid, planar system of fused heterocyclic rings. The compound is soluble in organic solvents

such as dimethyl sulfoxide (DMSO), chloroform, and pyridine, and exhibits low solubility in

water.[1][2][3][4][5] For optimal stability, Qingdainone should be stored at -20°C and protected

from light.[2][3][4]

A summary of the key chemical and physical properties of Qingdainone is presented in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₂₃H₁₃N₃O₂ [1][2][3][4][5][6][7][8]

Molecular Weight 363.37 g/mol [2][3][4][7]

CAS Number 97457-31-3 [1][2][3][4][7]

Appearance Purple powder / Solid [1][4]

Solubility
Soluble in DMSO, Chloroform,

Pyridine
[1][2][3][4][5]

Boiling Point 568.1°C at 760 mmHg [4]

Density 1.47 g/cm³ [4]

Flash Point 297.4°C [4]

LogP 3.274 - 3.7 [4][6]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 0 [4]

Complexity 785 [4]

Experimental Protocols
This section outlines the general methodologies for determining the key chemical properties of

organic compounds like Qingdainone. While specific experimental details for Qingdainone
are not always available in the public domain, these standard protocols provide a framework for

its characterization.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a common technique to determine the equilibrium solubility of a

compound.
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Preparation of Saturated Solution: An excess amount of Qingdainone is added to a known

volume of a selected solvent (e.g., DMSO, water) in a sealed, temperature-controlled

container.

Equilibration: The container is agitated at a constant temperature for an extended period

(typically 24-72 hours) to ensure equilibrium is reached between the dissolved and

undissolved solute.

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation, followed by filtration through a chemically inert filter (e.g., PTFE syringe filter).

Quantification: The concentration of Qingdainone in the clear filtrate is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC). A

calibration curve with standard solutions of known concentrations is used for accurate

quantification.

Data Reporting: Solubility is reported in units of mass per volume (e.g., mg/mL) or molarity

(mol/L) at the specified temperature.
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Preparation Equilibration Separation Quantification

Add excess Qingdainone to solvent Seal container Agitate at constant temperature (24-72h) Centrifuge Filter supernatant Analyze filtrate by HPLC Calculate concentration
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Ligand Binding

Receptor Activation

T-Cell Differentiation

Immune Response

Qingdainone

AHR

Treg Differentiation

Promotes
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↓ Inflammation

Contributes to
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Cell Culture

Treatment

Incubation

MTT Assay

Data Analysis

Seed cancer cells in 96-well plates

Treat cells with varying concentrations of Qingdainone

Incubate for 24-72 hours

Add MTT reagent

Incubate to allow formazan formation

Solubilize formazan crystals

Measure absorbance

Calculate IC₅₀ value
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Colitis Induction

Treatment Groups

Monitoring

Endpoint Analysis

Administer DSS in drinking water to mice

Control Group (Vehicle) Qingdainone Treatment Group

Monitor body weight, stool consistency, and bleeding

Collect colon tissue

Histological analysis Cytokine analysis (e.g., ELISA) Flow cytometry for Th17/Treg cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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